Cas no 906151-13-1 (N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide)

• Product Name: N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide
• CAS No: 906151-13-1
• MF: C₂₂H₂₆ClFN₄O₂
• MW: 432.918847560883
• CID: 5494903
• Update Time: 2025-07-17

N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(2-chlorophenyl)methyl]-N2-[2-(4-fluorophenyl)-2-(4-methyl-1-piperazinyl)ethyl]-
• N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

• Inchi： 1S/C22H26ClFN4O2/c1-27-10-12-28(13-11-27)20(16-6-8-18(24)9-7-16)15-26-22(30)21(29)25-14-17-4-2-3-5-19(17)23/h2-9,20H,10-15H2,1H3,(H,25,29)(H,26,30)
• InChI Key： ZYELUILOYUSAIG-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)C(NCC(C1=CC=C(F)C=C1)N1CCN(C)CC1)=O

Additional information on N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 906151-13-1)

The compound N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide (CAS No. 906151-13-1) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a chlorophenyl group, a fluorophenyl moiety, and a methylpiperazine subunit, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways or receptors, which could lead to breakthroughs in treating various conditions.

In recent years, the demand for novel compounds like N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide has surged, driven by advancements in precision medicine and personalized therapeutics. The integration of computational chemistry and AI-driven drug design has further accelerated the exploration of such molecules. This compound's unique molecular architecture allows it to interact with biological targets in ways that simpler molecules cannot, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 906151-13-1 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps may include amide bond formation, alkylation, and aromatic substitution. The presence of both electron-withdrawing (e.g., chloro and fluoro groups) and electron-donating (e.g., methylpiperazine) substituents adds complexity to its synthetic pathway. Researchers must optimize parameters such as temperature, solvent choice, and catalyst selection to ensure reproducibility and scalability.

From a pharmacological perspective, N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide exhibits promising bioavailability and metabolic stability, as suggested by preliminary in vitro studies. Its ability to penetrate cell membranes and resist rapid degradation makes it a viable candidate for further in vivo testing. The compound's lipophilicity and hydrogen-bonding capacity are critical factors influencing its pharmacokinetic profile, which is a hot topic in modern drug development circles.

Current trends in biomedical research emphasize the importance of targeted therapies, and CAS No. 906151-13-1 aligns well with this paradigm. Its structural features suggest potential interactions with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are often implicated in diseases like cancer and neurological disorders. This has led to increased interest from academic and industrial researchers alike, who are exploring its mechanisms of action through molecular docking and binding affinity assays.

In the context of green chemistry, the synthesis and application of N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide also raise questions about sustainable practices. Researchers are investigating ways to minimize waste, reduce energy consumption, and employ eco-friendly solvents in its production. This aligns with global efforts to make pharmaceutical manufacturing more environmentally responsible, a topic gaining traction in both scientific and public forums.

Looking ahead, the future of CAS No. 906151-13-1 lies in its potential to bridge gaps in therapeutic innovation. As omics technologies (e.g., genomics, proteomics) continue to evolve, the compound may find new applications in biomarker discovery or companion diagnostics. Its versatility and modular structure make it a compelling subject for medicinal chemistry optimization, with the goal of enhancing efficacy while minimizing off-target effects.

For researchers and industry professionals, understanding the properties and potential of N-(2-chlorophenyl)methyl-N'-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethylethanediamide is essential. Its role in advancing drug discovery and translational research cannot be overstated, particularly in an era where multi-target therapies and combination treatments are becoming the norm. As such, this compound represents not just a scientific curiosity but a tangible step forward in addressing unmet medical needs.